Cas no 2137736-18-4 (2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine)
2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
- EN300-737925
- 2137736-18-4
- 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
-
- Inchi: 1S/C10H19F3N2O2S/c1-2-18(16,17)15-8(6-7-14)4-3-5-9(15)10(11,12)13/h8-9H,2-7,14H2,1H3
- InChI Key: IRNRVRZLPGHRBK-UHFFFAOYSA-N
- SMILES: S(CC)(N1C(C(F)(F)F)CCCC1CCN)(=O)=O
Computed Properties
- Exact Mass: 288.11193351g/mol
- Monoisotopic Mass: 288.11193351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.8Ų
2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-737925-5.0g |
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine |
2137736-18-4 | 95.0% | 5.0g |
$4309.0 | 2025-03-11 | |
| Enamine | EN300-737925-10.0g |
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine |
2137736-18-4 | 95.0% | 10.0g |
$6390.0 | 2025-03-11 | |
| Enamine | EN300-737925-0.05g |
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine |
2137736-18-4 | 95.0% | 0.05g |
$1247.0 | 2025-03-11 | |
| Enamine | EN300-737925-0.1g |
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine |
2137736-18-4 | 95.0% | 0.1g |
$1307.0 | 2025-03-11 | |
| Enamine | EN300-737925-0.25g |
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine |
2137736-18-4 | 95.0% | 0.25g |
$1366.0 | 2025-03-11 | |
| Enamine | EN300-737925-0.5g |
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine |
2137736-18-4 | 95.0% | 0.5g |
$1426.0 | 2025-03-11 | |
| Enamine | EN300-737925-1.0g |
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine |
2137736-18-4 | 95.0% | 1.0g |
$1485.0 | 2025-03-11 | |
| Enamine | EN300-737925-2.5g |
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine |
2137736-18-4 | 95.0% | 2.5g |
$2912.0 | 2025-03-11 |
2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
Professional Introduction to Compound with CAS No. 2137736-18-4 and Product Name: 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
The compound identified by the CAS number 2137736-18-4 and the product name 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to neurological and inflammatory disorders. The structural features of this compound, including the presence of an ethanesulfonyl group and a trifluoromethyl substituent on a piperidine ring, contribute to its unique pharmacological profile.
Recent research in medicinal chemistry has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The piperidin-2-yl moiety in this compound not only enhances its solubility and bioavailability but also provides a scaffold for further chemical modifications. The ethanesulfonyl group serves as a key pharmacophore, interacting with biological targets to elicit desired effects. Additionally, the trifluoromethyl group is well-documented for its ability to improve metabolic stability and binding affinity, making it a valuable feature in drug design.
In the context of current pharmaceutical research, compounds like 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine are being extensively studied for their potential applications in treating conditions such as depression, anxiety, and chronic pain. The compound's mechanism of action is believed to involve interactions with serotonin and norepinephrine reuptake transporters (SERT and NET), which are critical targets in the management of these disorders. Preliminary studies have demonstrated promising results in preclinical models, indicating that this compound may offer a novel approach to addressing unmet medical needs.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the ethanesulfonyl group necessitates careful handling of sulfonylating agents, while the incorporation of the trifluoromethyl group often involves palladium-catalyzed cross-coupling reactions. These synthetic strategies align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.
One of the most compelling aspects of this compound is its potential for further derivatization. The piperidine core provides a versatile platform for introducing additional functional groups or modifying existing ones to fine-tune pharmacological properties. Researchers are exploring various structural analogs to optimize potency, selectivity, and pharmacokinetic profiles. Such efforts are supported by computational modeling techniques, which allow for rapid screening of candidate structures based on predicted biological activity.
The pharmacokinetic profile of 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine is another area of active investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its suitability for clinical development. The presence of both polar (ethanesulfonyl) and non-polar (trifluoromethyl) regions enhances its solubility in both aqueous and lipid environments, facilitating efficient delivery across biological membranes.
From a regulatory perspective, the development of this compound adheres to stringent guidelines set forth by global health authorities. Preclinical safety assessments have been conducted to evaluate potential toxicity profiles, while formulation studies are ongoing to optimize delivery systems. These efforts are crucial for ensuring that the compound is not only effective but also safe for human use.
The broader implications of this research extend beyond individual therapeutic applications. The methodologies developed for synthesizing and studying compounds like 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine contribute to the advancement of drug discovery as a whole. By leveraging cutting-edge techniques in organic synthesis and molecular biology, researchers are paving the way for more efficient and targeted treatments across a wide range of diseases.
In conclusion, the compound with CAS No. 2137736-18-4 represents a significant milestone in pharmaceutical innovation. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further development. As research continues to uncover new applications and refine synthetic strategies, compounds like 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine are poised to make meaningful contributions to human health.
2137736-18-4 (2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)